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Compound of Interest

Compound Name: Basic yellow 40

Cat. No.: B15555209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 40, also known as C.I. Basic Yellow 40, is a synthetic cationic dye belonging to

the coumarin-benzimidazolium class of compounds.[1] As a cationic dye, its chromophoric

component carries a positive charge, leading to its classification as a basic dye. This property

imparts a strong affinity for materials with anionic surfaces, such as acrylic fibers.[2] The dye is

recognized for its brilliant greenish-yellow fluorescence, a characteristic that has led to its

widespread use in various industrial and scientific applications, most notably in the textile

industry for dyeing acrylic fabrics and in forensic science as a fluorescent stain for the

visualization of latent fingerprints.[1][3]

Chemical and Physical Properties
Basic Yellow 40 is an organic salt, typically available as a chloride or methosulfate salt. Its

chemical structure features a coumarin core linked to a dimethylated benzimidazolium cation.

This extended conjugated system is responsible for its color and fluorescence. The

physicochemical properties of Basic Yellow 40 are summarized in the table below. It is

important to note that some variations in reported values exist in the literature, which may be

attributed to different salt forms or measurement conditions.
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Property Value References

Chemical Name

2-[7-(diethylamino)-2-oxo-2H-

1-benzopyran-3-yl]-1,3-

dimethyl-1H-benzimidazolium

chloride

[4][5][6]

Synonyms

C.I. Basic Yellow 40, Maxilon

Flavine 10GFF, Panacryl

Brilliant Flavine 10GFF

[3]

CAS Number 29556-33-0 (chloride) [6]

Molecular Formula C₂₂H₂₄ClN₃O₂ [5]

Molecular Weight 397.9 g/mol

Appearance
Yellow to orange-yellow

powder

Melting Point Not available

Boiling Point Not available

Solubility Soluble in water and ethanol

Maximum Absorption (λmax) ~435 nm

Fluorescence Emission ~495 nm [1]

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of Basic Yellow 40 is not

readily available in published literature, the general synthetic route involves the condensation

of a coumarin derivative with a benzimidazole precursor. A plausible synthetic workflow is

outlined below.

General Synthetic Workflow
The synthesis of Basic Yellow 40 can be conceptualized as a multi-step process, beginning

with the formation of the coumarin and benzimidazole moieties, followed by their condensation

and subsequent quaternization to yield the final cationic dye.
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Synthesis of Basic Yellow 40

1,3-Dimethyl-1H-benzo[d]imidazol-2(3H)-one

Condensation Reaction

7-Dimethylaminocoumarin

Basic Yellow 40 (Chloride Salt)Formation of Imidazolium Salt Purification (e.g., Recrystallization) Characterization (NMR, MS, etc.)

Click to download full resolution via product page

A representative workflow for the synthesis of Basic Yellow 40.

Experimental Protocols
Protocol 1: Staining of Cyanoacrylate-Fumed Latent
Fingerprints
Basic Yellow 40 is a highly effective fluorescent stain for enhancing latent fingerprints that

have been developed with cyanoacrylate (superglue) fuming on non-porous surfaces. The dye

adheres to the polymerized cyanoacrylate, and its intense fluorescence under specific light

sources provides high contrast against various backgrounds.

Materials:

Basic Yellow 40 powder

Methanol or Ethanol

Distilled water

Spray bottle or immersion tray

Forensic light source (capable of excitation between 450-485 nm)

Yellow or orange viewing goggles/filters
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Camera with appropriate filters for photography

Procedure:

Preparation of Staining Solution: Prepare a working solution by dissolving 1-2 grams of

Basic Yellow 40 powder in 1 liter of methanol or ethanol. The solution should be a clear

yellow. If some solid remains undissolved, the clear supernatant can be decanted for use.

Application of the Dye: The Basic Yellow 40 solution can be applied to the cyanoacrylate-

developed prints by either spraying the surface evenly or by immersing the object into the

solution for approximately 30-60 seconds.

Rinsing: Gently rinse the surface with a stream of distilled water to remove excess dye. A

subsequent rinse with methanol can help to prevent water spots and improve the clarity of

the developed prints.

Drying: Allow the object to air dry completely in a well-ventilated area.

Visualization: Examine the treated surface under a forensic light source in the 450-485 nm

range. The fluorescent prints should be viewed and photographed through a yellow or

orange filter to enhance contrast and block out the excitation light.
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Latent Fingerprint Visualization Workflow

Latent Fingerprint on Non-Porous Surface

Cyanoacrylate Fuming

Application of Basic Yellow 40 Solution

Rinsing with Water and/or Methanol

Air Drying

Visualization with Forensic Light Source (450-485 nm)

Photography with Yellow/Orange Filter

Visualized Fingerprint

Click to download full resolution via product page

Experimental workflow for latent fingerprint enhancement using Basic Yellow 40.
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Protocol 2: Dyeing of Acrylic Fibers
Basic Yellow 40 is used for dyeing acrylic fibers, producing a brilliant, fluorescent yellow color.

The cationic nature of the dye allows it to form strong ionic bonds with the anionic sites within

the acrylic polymer.

Materials:

Acrylic fiber/fabric

Basic Yellow 40

Acetic acid

Sodium acetate

Leveling agent (optional)

Dyeing apparatus (e.g., beaker, dye bath)

Heating source with temperature control

Procedure:

Preparation of the Dyebath: Prepare a dyebath with a specific liquor ratio (e.g., 40:1, water to

fiber weight).

pH Adjustment: Adjust the pH of the dyebath to between 4.0 and 5.0 using a buffer system of

acetic acid and sodium acetate.

Addition of Auxiliaries: Add a leveling agent to the dyebath if required, to ensure even dye

uptake.

Dissolving the Dye: Separately dissolve the required amount of Basic Yellow 40 in hot water

and then add it to the dyebath.

Dyeing Process:

Immerse the acrylic material in the dyebath at room temperature.
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Gradually raise the temperature of the dyebath to the boil (approximately 100°C) over a

period of 45-60 minutes.

Maintain the dyeing at the boil for 60-90 minutes, ensuring the material is agitated for even

dyeing.

Cooling and Rinsing:

Slowly cool the dyebath to 60-70°C.

Remove the dyed material and rinse it thoroughly with cold water until the water runs

clear.

Soaping (Optional): For improved fastness, the dyed material can be treated with a non-ionic

detergent solution at 60°C for 15 minutes, followed by a final rinse.

Drying: Dry the dyed acrylic material.
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Acrylic Fiber Dyeing Workflow

Undyed Acrylic Fiber

Prepare Dyebath (Water, pH 4-5)

Add Dissolved Basic Yellow 40

Immerse Fiber at Room Temperature

Gradually Heat to Boiling (100°C)

Maintain at Boil for 60-90 min

Slowly Cool to 60-70°C

Rinse with Cold Water

Dry the Dyed Fiber

Dyed Acrylic Fiber

Click to download full resolution via product page

A typical experimental workflow for dyeing acrylic fibers with Basic Yellow 40.
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Applications in Research and Drug Development
While the primary applications of Basic Yellow 40 are in the textile and forensic industries, its

fluorescent properties could be leveraged in other research areas. For instance, its core

structure, a coumarin-benzimidazolium scaffold, is found in various fluorescent probes

designed for biological imaging and sensing. The cationic nature of Basic Yellow 40 might

facilitate its interaction with negatively charged biological structures, such as nucleic acids or

certain cell membranes. However, its potential for such applications, including its cytotoxicity

and cell permeability, would require thorough investigation.

Safety and Handling
Basic Yellow 40 is a chemical that should be handled with appropriate safety precautions. It is

harmful if swallowed and can cause skin and eye irritation. When handling the powder, it is

important to avoid creating dust and to work in a well-ventilated area or under a fume hood.

Personal protective equipment, including gloves, safety glasses, and a lab coat, should be

worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Basic Yellow 40 is a versatile cationic dye with significant utility in industrial and forensic

applications. Its brilliant fluorescence and strong affinity for anionic substrates are key to its

effectiveness. This guide has provided a comprehensive overview of its properties, a plausible

synthetic approach, and detailed experimental protocols for its primary uses. While its

application in biological research is not yet established, its chemical structure suggests

potential for the development of novel fluorescent probes. As with all chemical reagents, proper

safety procedures must be followed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.bvda.com/en/basic-yellow-40
https://www.cbdiai.org/basic-yellow-40.html
http://www.stenutz.eu/chem/solv6.php?name=2-%5B7-%28diethylamino%29-2-oxo-2H-1-benzopyran-3-yl%5D-1%2C3-dimethyl-1H-benzimidazolium+chloride
http://www.stenutz.eu/chem/solv6.php?name=2-%5B7-%28diethylamino%29-2-oxo-2H-1-benzopyran-3-yl%5D-1%2C3-dimethyl-1H-benzimidazolium+chloride
https://parchem.com/chemical-supplier-distributor/2-7-diethylamino-2-oxo-2h-1-benzopyran-3-yl-1-3-dimethyl-1h-benzimidazolium-chloride-160139
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7930786.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7930786.htm
https://www.aorangiforensics.co.nz/wp-content/uploads/2021/05/B-85250-Basic-Yellow-4029556-33-0-2020.pdf
https://www.benchchem.com/product/b15555209#basic-yellow-40-as-a-cationic-or-basic-dye
https://www.benchchem.com/product/b15555209#basic-yellow-40-as-a-cationic-or-basic-dye
https://www.benchchem.com/product/b15555209#basic-yellow-40-as-a-cationic-or-basic-dye
https://www.benchchem.com/product/b15555209#basic-yellow-40-as-a-cationic-or-basic-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

